Cas no 518-05-8 (1,8-Naphthalenedicarboxylicacid)

1,8-Naphthalenedicarboxylicacid structure
518-05-8 structure
Product Name:1,8-Naphthalenedicarboxylicacid
CAS No:518-05-8
MF:C12H8O4
MW:216.189523696899
MDL:MFCD00021535
CID:369483
PubChem ID:68204
Update Time:2025-04-19

1,8-Naphthalenedicarboxylicacid Chemical and Physical Properties

Names and Identifiers

    • 1,8-Naphthalenedicarboxylicacid
    • naphthalene-1,8-dicarboxylic acid
    • 1,8-naphthalene-dicarboxylic acid
    • 1,8-Naphthalic acid
    • 1,8-napththalenedicarboxylic acid
    • Naphthalic acid
    • NSC 37065
    • DTXSID90199730
    • Q27290570
    • NSC-37065
    • Bio1G11
    • NCI60_008003
    • EINECS 208-247-8
    • NSC37065
    • UNII-U1T26YEW8C
    • NS00022280
    • CS-0368272
    • FT-0727282
    • NAPHTHALIC ACID [MI]
    • 518-05-8
    • Naphthalsaure
    • HRRDCWDFRIJIQZ-UHFFFAOYSA-N
    • AE-641/05536032
    • A828792
    • 1,8-Naphthalenedicarboxylic acid
    • AC-10622
    • 1,8-NAPHTHALICACID
    • SCHEMBL68291
    • SR-01000645150-1
    • U1T26YEW8C
    • HMS1661D04
    • CCG-56176
    • AKOS000278046
    • MDL: MFCD00021535
    • Inchi: 1S/C12H8O4/c13-11(14)8-5-1-3-7-4-2-6-9(10(7)8)12(15)16/h1-6H,(H,13,14)(H,15,16)
    • InChI Key: HRRDCWDFRIJIQZ-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=C2C=CC=C(C(=O)O)C2=1)=O

Computed Properties

  • Exact Mass: 216.04200
  • Monoisotopic Mass: 216.042
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 74.6A^2

Experimental Properties

  • Density: 1.454±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 274 ºC
  • Boiling Point: 316.6°C (rough estimate)
  • Flash Point: 277.3°C
  • Refractive Index: 1.7080 (estimate)
  • Solubility: Very slightly soluble (0.28 g/l) (25 º C),
  • PSA: 74.60000
  • LogP: 2.23620

1,8-Naphthalenedicarboxylicacid Customs Data

  • HS CODE:2917399090
  • Customs Data:

    China Customs Code:

    2917399090

    Overview:

    2917399090 Other aromatic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Summary:

    2917399090 aromatic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

1,8-Naphthalenedicarboxylicacid Pricemore >>

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